Cas no 2172528-53-7 (4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2172528-53-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6425698
• PubChem ID: 165505067
• Update Time: 2025-06-08

4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid
• EN300-1455003
• 2172528-53-7

• Inchi： 1S/C15H19NO4/c1-2-16-8-11(12(9-16)15(17)18)10-3-4-13-14(7-10)20-6-5-19-13/h3-4,7,11-12H,2,5-6,8-9H2,1H3,(H,17,18)
• InChI Key： AVTFMIVRINLGGW-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 59Ų

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid: A Comprehensive Overview

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid, identified by the CAS number 2172528-53-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a benzodioxin moiety with a pyrrolidine ring, making it a unique structure with potential applications in drug design and development. Recent studies have highlighted its role in various biological systems, particularly in relation to its pharmacokinetic properties and potential therapeutic uses.

The benzodioxin ring system is a well-known structural motif in natural products and synthetic compounds. In this compound, the benzodioxin moiety is substituted at the 6-position with a pyrrolidine ring. The pyrrolidine ring itself is further substituted with an ethyl group at the 1-position and a carboxylic acid group at the 3-position. This arrangement creates a molecule with both hydrophobic and hydrophilic regions, which can influence its solubility, bioavailability, and interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have been employed to optimize its production. These studies have not only improved the yield and purity of the compound but also provided insights into its structural stability under various conditions. For instance, investigations into its thermal stability and susceptibility to oxidation have been critical for determining optimal storage conditions and ensuring its stability during formulation processes.

The pharmacological properties of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid have been explored in several recent studies. Preclinical data suggest that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress. Its ability to influence these pathways makes it a promising candidate for the development of treatments targeting chronic inflammatory diseases. Furthermore, studies have indicated that the compound may possess anti-proliferative activity against certain cancer cell lines, although further research is required to confirm these findings.

In terms of bioavailability, recent pharmacokinetic studies have demonstrated that this compound has moderate absorption rates following oral administration. Its distribution characteristics suggest that it has the potential to reach target tissues effectively. However, its elimination half-life is relatively short, which may necessitate frequent dosing or modification of the molecule to improve its pharmacokinetic profile.

Another area of interest is the potential for this compound to serve as a lead structure in drug discovery programs. Its unique combination of functional groups offers opportunities for further chemical modification to enhance its therapeutic efficacy. For example, substituent modifications on the benzodioxin or pyrrolidine rings could potentially improve its selectivity for specific biological targets or reduce off-target effects.

From an environmental perspective, there has been growing interest in understanding the ecological impact of compounds like 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid. Recent studies have assessed its biodegradability under various environmental conditions. These findings are crucial for determining its safety profile and ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-ethylpyrrolidine-3-carboxylic acid represents a fascinating molecule with diverse applications in chemistry and pharmacology. Its unique structure and promising biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing medical science.